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Compound of Interest

Compound Name: Bremelanotide Acetate Hydrate

Cat. No.: B1160055

Get Quote

Abstract & Introduction
Bremelanotide acetate (formerly PT-141) is a synthetic, cyclic heptapeptide and a non-selective

melanocortin receptor agonist with high affinity for MC4R and MC3R.[1] Unlike

phosphodiesterase-5 (PDE5) inhibitors that act on the vascular system, bremelanotide acts

centrally to modulate brain pathways involved in sexual arousal and desire.[1][2]

This guide provides a standardized protocol for the reconstitution, storage, and handling of

lyophilized Bremelanotide acetate. It is designed to minimize peptide degradation (aggregation,

hydrolysis, oxidation) and ensure experimental reproducibility in research settings.

Material Specifications
Before proceeding with reconstitution, verify the physicochemical properties of the material.

Table 1: Chemical & Physical Properties
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Property Specification

Chemical Name Bremelanotide Acetate (PT-141)

Sequence Ac-Nle-cyclo[Asp-His-D-Phe-Arg-Trp-Lys]-OH

Molecular Weight ~1025.2 g/mol (Free base)

Appearance White to off-white lyophilized powder

Solubility
Soluble in Water, 0.9% Saline, Bacteriostatic

Water (>2 mg/mL)

Purity (HPLC) ≥ 98% (Research Grade Standard)

pKa (Predicted)
~3.4 (Acidic residues dominate due to N-term

acetylation)

Reconstitution Protocol
Critical Warning: Peptides are fragile. NEVER VORTEX reconstituted peptide solutions.

Vortexing introduces shear stress and air bubbles that can cause denaturation and

aggregation.

Materials Required[1][3][4][5]
Lyophilized Bremelanotide Acetate vial (e.g., 10 mg).[1]

Solvent: Bacteriostatic Water for Injection (0.9% Benzyl Alcohol) is recommended for stability

and anti-microbial protection.[1] Alternatively, Sterile Water for Injection (SWFI) for immediate

use.[1]

Sterile syringe (1 mL or 3 mL) with 27G-30G needle.[1]

Alcohol prep pads.[1]

Concentration Calculations
Determine the target concentration before adding solvent. A standard stock concentration is 2

mg/mL or 5 mg/mL.
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[1]

Example: To reconstitute 10 mg of powder to 5 mg/mL:

Step-by-Step Procedure
Equilibration: Allow the lyophilized vial to reach room temperature (20-25°C) for 15-30

minutes before opening. This prevents moisture condensation from the air onto the cold

powder, which can cause hydrolysis.

Sterilization: Swab the rubber stopper of the peptide vial and the solvent vial with an alcohol

pad. Allow to dry.[1][3]

Solvent Addition:

Draw the calculated volume of Bacteriostatic Water into the syringe.

Pierce the peptide vial stopper.

Aim the needle against the glass wall of the vial. Inject the solvent slowly. Do not inject

directly onto the powder to avoid foaming.

Dissolution:

Remove the syringe.

Gently swirl the vial in a circular motion.

Allow the vial to sit for 1-2 minutes. Repeat swirling if necessary.[1]

Visual Check: The solution should be completely clear and colorless. If cloudy, do not use.

Workflow Visualization
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Figure 1: Standardized reconstitution workflow for Bremelanotide Acetate ensuring peptide

integrity.

Storage & Stability Guidelines
Stability is heavily dependent on the solvent used and storage temperature.[4]

Table 2: Stability Matrix

State Condition Stability Window Notes

Lyophilized Powder -20°C (Desiccated) 24+ Months
Keep away from light

and moisture.[1]

Lyophilized Powder Room Temp (25°C) 2-3 Weeks

Acceptable for

shipping; transfer to

freezer upon receipt.

[1]

Reconstituted (Bac.

Water)
4°C (Refrigerated) 14 - 30 Days

Benzyl alcohol acts as

a preservative.[1]

Reconstituted (Sterile

Water)
4°C (Refrigerated) < 48 Hours

High risk of bacterial

growth; use

immediately.[1]

Reconstituted -20°C / -80°C 3-6 Months
Must aliquot to avoid

freeze-thaw cycles.

Mechanism of Action (Contextual)
Bremelanotide functions by activating the MC4R receptor in the hypothalamus.[2] This

activation triggers a G-protein coupled signaling cascade, increasing cAMP levels and

subsequently influencing dopaminergic pathways that regulate sexual desire.[1]
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Figure 2: Signal transduction pathway of Bremelanotide (MC4R Agonist).[1]

Troubleshooting & Quality Control
Common Issues

Cloudiness/Precipitation:

Cause: High salt concentration in solvent or pH mismatch.

Solution: Ensure standard Bacteriostatic Water or 0.9% Saline is used.[1] If precipitation

persists, the peptide may have degraded.

Incomplete Dissolution:

Cause: Peptide aggregation ("gel" formation).[1]

Solution: Allow the vial to sit at room temperature for an additional 10-15 minutes. Gently

rotate. Do not sonicate unless absolutely necessary (and only for brief pulses).[1]

Analytical Verification (HPLC)
For rigorous QC, verify the reconstituted solution via Reverse-Phase HPLC (C18 column) using

a water/acetonitrile gradient with 0.1% TFA. The main peak should represent >98% of the area

integration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1160055?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

